Cas no 477762-85-9 ([4-(4-Chlorophenyl)-5-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-1H-pyrazol-1-yl](4-iodophenyl)methanone)

• Product Name: [4-(4-Chlorophenyl)-5-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-1H-pyrazol-1-yl](4-iodophenyl)methanone
• CAS No: 477762-85-9
• MF: C₃₁H₂₃ClFIN₂O
• MW: 620.883002519608
• CID: 5020285
• Update Time: 2023-08-25

[4-(4-Chlorophenyl)-5-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-1H-pyrazol-1-yl](4-iodophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-(4-iodobenzoyl)-1H-pyrazole
• [4-(4-chlorophenyl)-5-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-1H-pyrazol-1-yl](4-iodophenyl)methanone
• [4-(4-Chlorophenyl)-5-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-1H-pyrazol-1-yl](4-iodophenyl)methanone

• Inchi： 1S/C31H23ClFIN2O/c1-2-3-20-4-17-27(29(33)18-20)21-5-7-23(8-6-21)30-28(22-9-13-25(32)14-10-22)19-35-36(30)31(37)24-11-15-26(34)16-12-24/h4-19H,2-3H2,1H3
• InChI Key： SQVUKCVHRDRLJE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(N1C(=C(C=N1)C1C=CC(=CC=1)Cl)C1C=CC(=CC=1)C1C=CC(=CC=1F)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 733
• XLogP3: 9.4
• Topological Polar Surface Area: 34.9